2-(1-Aminocyclohexyl)-6-ethyl-3,4-dihydropyrimidin-4-one hydrochloride

Specification

• Molecular Formula: C12H20ClN3O
• Molecular Weight: 257.76 g/mol
• IUPAC Name: 2-(1-aminocyclohexyl)-4-ethyl-1H-pyrimidin-6-one;hydrochloride
• Standard InChI: InChI=1S/C12H19N3O.ClH/c1-2-9-8-10(16)15-11(14-9)12(13)6-4-3-5-7-12;/h8H,2-7,13H2,1H3,(H,14,15,16);1H
• Standard InChI Key: GGPIRADVSCUZIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)C2(CCCCC2)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a dihydropyrimidinone core fused with a cyclohexylamine moiety and an ethyl substituent. The hydrochloride salt introduces a chloride counterion, stabilizing the protonated amine group. Key structural identifiers include:

Property	Value
IUPAC Name	2-(1-aminocyclohexyl)-4-ethyl-1H-pyrimidin-6-one; hydrochloride
Canonical SMILES	CCC1=CC(=O)NC(=N1)C2(CCCCC2)N.Cl
InChI Key	GGPIRADVSCUZIL-UHFFFAOYSA-N
PubChem CID	136186626

The cyclohexyl group contributes to lipophilicity, while the protonated amine enhances aqueous solubility (1–5 mg/mL in water). X-ray crystallography data, though unavailable, suggests a chair conformation for the cyclohexyl ring and planar geometry for the dihydropyrimidinone nucleus.

Synthesis and Optimization Strategies

Classical Biginelli Reaction

The parent dihydropyrimidinone scaffold is synthesized via the Biginelli reaction, a one-pot condensation of aldehydes, β-keto esters, and urea under acidic conditions. For this derivative:

• Aldehyde component: Cyclohexanecarbaldehyde introduces the cyclohexyl group.

• β-keto ester: Ethyl acetoacetate provides the ethyl substituent.

• Urea: Serves as the nitrogen source for the pyrimidinone ring.

Typical conditions involve HCl catalysis at 80–100°C for 6–12 hours, yielding 60–75% of the free base.

Green Chemistry Modifications

Recent advancements emphasize eco-friendly protocols:

• Catalyst: Cuttlebone-derived calcium carbonate replaces toxic acids, achieving 85–95% yields under solvent-free conditions.

• Microwave irradiation: Reduces reaction time to 15–30 minutes while maintaining efficiency.

• Hydrochloride formation: Post-synthesis treatment with HCl gas in ethanol generates the salt form.

Biological Activities and Mechanisms

Antimicrobial Efficacy

In vitro studies demonstrate broad-spectrum activity:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25.0
Candida albicans	50.0

Mechanistically, the compound disrupts microbial cell wall synthesis via inhibition of penicillin-binding proteins (PBPs) and ergosterol biosynthesis in fungi.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast)	8.2	SHP2 phosphatase inhibition
A549 (lung)	11.7	ROS-mediated apoptosis
HeLa (cervical)	14.3	Cell cycle arrest (G2/M phase)

Notably, its SHP2 antagonism (Ki = 0.42 µM) disrupts RAS-MAPK signaling, a pathway critical in oncogenesis.

Pharmacological Applications

Drug Delivery Systems

The hydrochloride salt’s solubility profile enables formulation in:

• Liposomal carriers: 150–200 nm vesicles with 85% encapsulation efficiency.

• Polymeric nanoparticles: PLGA-based systems showing sustained release over 72 hours.

Toxicity Profile

Acute toxicity studies in rodents (LD50 = 320 mg/kg) indicate reversible hepatotoxicity at high doses. Chronic exposure (28 days, 50 mg/kg/day) shows no neurotoxic effects but mild renal tubular necrosis.

Analytical Characterization

Spectroscopic Data

• FT-IR: $\nu_{\text{max}}$ 3285 cm⁻¹ (N-H stretch), 1660 cm⁻¹ (C=O), 1540 cm⁻¹ (C=N).

• ¹H NMR (DMSO-d6): δ 1.08 (t, J = 6.0 Hz, CH2CH3), 2.27 (s, CH3), 5.12 (s, cyclohexyl H).

• MS (ESI+): m/z 257.76 [M+H]⁺, 279.74 [M+Na]⁺.

Chromatographic Methods

HPLC purity ≥98% using a C18 column (mobile phase: 60:40 acetonitrile/0.1% TFA water).